Cas no 396652-38-3 (2,3-dihydro-1-methyl-2-oxo-1H-Benzimidazole-5-carboxylic acid methyl ester)

2,3-Dihydro-1-methyl-2-oxo-1H-benzimidazole-5-carboxylic acid methyl ester is a benzimidazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a methyl ester group at the 5-position, enhancing solubility and reactivity for further synthetic modifications. The 1-methyl substitution stabilizes the benzimidazole core, while the 2-oxo group contributes to hydrogen-bonding interactions, making it useful in molecular recognition studies. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined crystalline properties facilitate purification and characterization, ensuring reproducibility in research applications.

2,3-dihydro-1-methyl-2-oxo-1H-Benzimidazole-5-carboxylic acid methyl ester structure

396652-38-3 structure

Product Name:2,3-dihydro-1-methyl-2-oxo-1H-Benzimidazole-5-carboxylic acid methyl ester

CAS No:396652-38-3

MF:C₁₀H₁₀N₂O₃

MW:206.198002338409

MDL:MFCD12922711

CID:1071915

PubChem ID:22980899

Update Time:2025-06-24

2,3-dihydro-1-methyl-2-oxo-1H-Benzimidazole-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 2,3-dihydro-1-methyl-2-oxo-1H-Benzimidazole-5-carboxylic acid methyl ester
- Methyl 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-5-carboxylate
- AKOS005073384
- Methyl 1-methyl-2-oxo-2,3-dihydro-1H-benzimidazole-5-carboxylate
- methyl 1-methyl-2-oxo-3H-benzimidazole-5-carboxylate
- Methyl1-methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylate
- MFCD12922711
- 396652-38-3
- CS-0151145
- methyl 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylate
- Methyl 1-methyl-2-oxo-2,3-dihydro-1H-benzimidazole-5 carboxylate
- methyl 1-methyl-2-oxo-3H-1,3-benzodiazole-5-carboxylate
- D82252
- KD-0732
- NOCITULOFUAWNK-UHFFFAOYSA-N
- DB-158030
- SCHEMBL4254017
- Methyl 1-methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylate
- MDL： MFCD12922711
- Inchi： 1S/C10H10N2O3/c1-12-8-4-3-6(9(13)15-2)5-7(8)11-10(12)14/h3-5H,1-2H3,(H,11,14)
- InChI Key： NOCITULOFUAWNK-UHFFFAOYSA-N
- SMILES： O=C1NC2C=C(C(=O)OC)C=CC=2N1C

Computed Properties

Exact Mass: 206.069
Monoisotopic Mass: 206.069
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.6A^2
XLogP3: 0.6

Experimental Properties

Melting Point: 253-255°

2,3-dihydro-1-methyl-2-oxo-1H-Benzimidazole-5-carboxylic acid methyl ester Security Information

HazardClass：IRRITANT

2,3-dihydro-1-methyl-2-oxo-1H-Benzimidazole-5-carboxylic acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WT634-200mg	2,3-dihydro-1-methyl-2-oxo-1H-Benzimidazole-5-carboxylic acid methyl ester	396652-38-3	95+%	200mg	2414.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WT634-50mg	2,3-dihydro-1-methyl-2-oxo-1H-Benzimidazole-5-carboxylic acid methyl ester	396652-38-3	95+%	50mg	969.0CNY	2021-07-14
abcr	AB270125-500 mg	Methyl 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-5-carboxylate, 95%; .	396652-38-3	95%	500mg	€397.80	2023-04-26
abcr	AB270125-1 g	Methyl 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-5-carboxylate, 95%; .	396652-38-3	95%	1g	€587.80	2023-04-26
Chemenu	CM310241-250mg	Methyl 1-methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylate	396652-38-3	95%	250mg	$342	2023-02-17
Chemenu	CM310241-1g	Methyl 1-methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylate	396652-38-3	95%	1g	$824	2023-02-17
eNovation Chemicals LLC	D789066-1g	Methyl 2,3-dihydro-1-methyl-2-oxo-1H-benzo[d]imidazole-5-carboxylate	396652-38-3	95%	1g	$560	2024-06-03
eNovation Chemicals LLC	Y1224985-1g	Methyl 1-methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylate	396652-38-3	95%	1g	$780	2024-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1221785-100mg	Methyl 1-methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylate	396652-38-3	95%	100mg	￥1500	2023-04-14
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